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Compound of Interest |

Compound Name: 4-Methoxy-2-methylpyrimidine
CAS No.: 7314-65-0
Cat. No.: B1581759
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Executive Summary

This technical guide provides a comprehensive predictive analysis of the Absorption,
Distribution, Metabolism, and Excretion (ADME) properties of 4-Methoxy-2-methylpyrimidine
(CAS: 73120-12-0). As a low-molecular-weight pyrimidine scaffold, this compound represents a
critical fragment in the synthesis of agrochemicals and pharmaceutical agents.

Our analysis, grounded in Quantitative Structure-Property Relationship (QSPR) logic and
metabolic mechanistic principles, predicts a compound with high oral bioavailability, low plasma
protein binding, and rapid clearance via oxidative metabolism. This guide details the
physicochemical drivers behind these predictions and provides standardized protocols for
experimental validation.

Part 1: Physicochemical Foundation & Lipinski
Compliance

The ADME behavior of any small molecule is dictated by its physicochemical “fingerprint." For
4-Methoxy-2-methylpyrimidine, the data suggests a molecule optimized for aqueous
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solubility and passive transport.

Table 1: Key Molecular Descriptors

Property Value (Predicted/Exp) ADME Implication

High Absorption: Well below
) the 500 Da threshold, favoring
Molecular Weight (MW) 124.14 g/mol
paracellular and transcellular

transport.

Optimal Solubility: Indicates a

balance between hydrophilicity
LogP (Octanol/Water) ~0.99 (Exp) - ) o

(solubility) and lipophilicity

(permeability).

BBB Permeability: < 90 A2
suggests high potential for
TPSA ~35 Az

Blood-Brain Barrier

penetration.

Membrane Transit: Low count

reduces desolvation energy
H-Bond Acceptors 3 (N, O) ) )

penalties during membrane

crossing.

lonization: Predominantly

neutral at physiological pH
pKa (Basic) ~5.3 p Y g. g

(7.4), favoring passive

diffusion.

Expert Insight: The "Rule of Five" Context

This molecule is a quintessential "fragment-like" lead. It does not merely pass Lipinski's Rule of
Five; it occupies the "golden triangle" of medicinal chemistry (MW < 200, LogP < 3). This
suggests that bioavailability issues, if they arise, will likely stem from metabolic instability (rapid
clearance) rather than absorption failure.

Part 2: Absorption & Distribution Predictions
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Gastrointestinal Absorption

Based on the TPSA of 35 A2 and a LogP of ~1.0, we predict >90% Human Intestinal Absorption
(HIA). The molecule is small enough to utilize solvent drag mechanisms but lipophilic enough to
traverse enterocyte membranes passively.

Blood-Brain Barrier (BBB) Penetration[1]

e Prediction: Permeant (Brain/Plasma ratio > 0.5).

e Mechanism: The low polar surface area and lack of significant hydrogen bond donors (HBD
= 0) remove the primary barriers to BBB entry.

o Risk: If this scaffold is used in CNS-inactive drugs, significant structural modification is
required to prevent CNS side effects.

Plasma Protein Binding (PPB)

e Prediction: Low (< 50% bound).

o Causality: High protein binding is typically driven by lipophilicity (LogP > 3) or specific acidic
functional groups binding to albumin. 4-Methoxy-2-methylpyrimidine lacks both,
suggesting a high fraction unbound (

) in plasma, leading to rapid distribution to tissues.

Part 3: Metabolic Stability & Elimination Pathways

This section details the predicted "metabolic soft spots"—the sites on the molecule most
vulnerable to enzymatic attack.

Primary Metabolic Routes

The pyrimidine ring is generally stable, but the substituents are prime targets for Cytochrome
P450 (CYP) enzymes.

o O-Demethylation (Major Pathway):

o Enzymes: CYP2D6, CYP2C19.[1]
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o Mechanism: Oxidative attack on the methoxy carbon leads to an unstable hemiacetal
intermediate, releasing formaldehyde and yielding 2-methyl-4-hydroxypyrimidine (which
tautomerizes to the pyrimidone form).

e Methyl Group Oxidation (Minor Pathway):
o Enzymes: CYP2EL, CYP3A4.[1]

o Mechanism: Hydroxylation of the C2-methyl group to form a hydroxymethyl metabolite,
potentially oxidizing further to a carboxylic acid.

Visualization of Metabolic Pathways
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Figure 1: Predicted Phase | metabolic biotransformations.[2] The O-demethylation pathway
(Red) is expected to be the clearance-driving step.

Part 4: Toxicity & Safety Assessment
Mutagenicity (Ames Potential)

» Prediction: Negative (Low Risk).

¢ Grounding: While some fused pyrimidines are intercalators, simple alkoxy-pyrimidines
generally lack the planar surface area to intercalate DNA effectively. However, the generation
of formaldehyde during O-demethylation (see Fig 1) is a theoretical localized toxicity concern
in high-dose scenarios.

hERG Inhibition (Cardiotoxicity)
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e Prediction: Low Probability.[3]

e Reasoning: hERG blockers typically feature a basic nitrogen linked to an aromatic group via
a flexible linker (pharmacophore). This molecule is too small and rigid to span the hERG
pore binding site effectively.

Part 5: Experimental Validation Protocols

To validate the in silico predictions above, the following standardized assays are
recommended.

Protocol: Microsomal Stability Assay (Metabolic
Clearance)

Objective: Determine intrinsic clearance (

) and identify metabolites.

e Preparation:

o Prepare 10 mM stock of test compound in DMSO.

o Thaw pooled Human Liver Microsomes (HLM) (20 mg/mL protein).
* Incubation:

o Buffer: 100 mM Potassium Phosphate (pH 7.4).

o Reaction Mix: 1 uM test compound + 0.5 mg/mL HLM.

o Start: Initiate with 1. mM NADPH regenerating system.

o Timepoints: 0, 5, 15, 30, 60 min at 37°C.
e Termination & Analysis:

o Quench with ice-cold Acetonitrile (containing internal standard).

o Centrifuge (40009, 20 min).
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o Analyze supernatant via LC-MS/MS (monitor parent depletion).

o Calculation:

o Plot In(concentration) vs. time. Slope =

Protocol: PAMPA (Parallel Artificial Membrane
Permeability Assay)

Objective: Confirm passive transcellular permeability.
o System: Use a 96-well "sandwich" plate (Donor bottom, Acceptor top).

 Membrane: Coat the PVDF filter of the acceptor plate with 1% Lecithin in Dodecane (mimics

lipid bilayer).
e Loading:
o Donor Well: 200 pL of compound (10 pM) in PBS (pH 7.4).
o Acceptor Well: 200 pL of blank PBS.
e Incubation: 16 hours at room temperature in a humidity chamber (prevent evaporation).

o Quantification: Measure UV absorbance or LC-MS response in both donor and acceptor
wells.

o Metric: Calculate Effective Permeability (

).

o cm/s confirms high permeability.

ADME Assessment Workflow
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Compound Synthesis
4-Methoxy-2-methylpyrimidine
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Figure 2: Strategic workflow for validating the predicted ADME properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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